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Compound of Interest

Compound Name: AMBERLITE MB-150

Cat. No.: B1166884 Get Quote

AMBERLITE™ MB-150 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals experiencing issues

with AMBERLITE™ MB-150 mixed bed ion exchange resin, specifically focusing on the failure

to achieve target water resistivity.

Frequently Asked Questions (FAQs)
Q1: What is AMBERLITE™ MB-150 and what is its expected performance?

A1: AMBERLITE™ MB-150 is a ready-to-use, ionically equilibrated mixed bed resin composed

of a strong acid cation resin and a strong base, type 1 anion exchange resin.[1] It is designed

for water demineralization, and under proper operating conditions, it is capable of producing

water quality above 10 MΩ·cm.[1]

Q2: What are the typical physical and chemical properties of AMBERLITE™ MB-150?

A2: The key properties of AMBERLITE™ MB-150 are summarized in the table below.
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Property Value

Physical Form Moist spherical beads

Ionic Form (as shipped) Hydrogen/Hydroxide

Cation to Anion Ratio 1:1 (equivalent)

Volumetric Composition 40% Cation / 60% Anion

Moisture Content 60% (maximum)

Particle Size (Effective) 0.55 mm (approximate)

Chemical Stability
Insoluble in water, dilute acids/bases, and

common solvents

pH Range 0-14

Maximum Operating Temp. 140°F

Minimum Bed Depth 24 inches

Service Flow Rate 2-5 gallons/min/cu ft

Source: AMBERLITE™ MB-150 Product

Information Sheet[1]

Q3: What factors can influence the final resistivity of the treated water?

A3: Several factors can impact the final water resistivity, including the quality of the feed water,

the flow rate, operating temperature, and the condition of the resin.[2][3] Exposure of the

purified water to air can also lower resistivity due to the dissolution of atmospheric carbon

dioxide.[4][5]

Troubleshooting Guide: Failure to Reach Target
Water Resistivity
This guide provides a systematic approach to diagnosing and resolving issues related to low

water resistivity when using AMBERLITE™ MB-150.
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Problem: The resistivity of the deionized water is
significantly lower than the expected >10 MΩ·cm.
Below is a troubleshooting workflow to identify the potential cause of the issue.
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Low Water Resistivity Detected

Step 1: Analyze Feed Water Quality

Step 2: Inspect Resin Bed Condition

Feed water within spec?

Potential Cause: Resin Fouling

High concentration of organics,
iron, or suspended solids?

Step 3: Verify Operating Flow Rate

Resin bed appears normal?

Potential Cause: Channeling

Visible channels or compaction?

Potential Cause: Resin Exhaustion

Resin in use for extended period?

Step 4: Monitor Operating Temperature

Flow rate within spec?

Potential Cause: Improper Flow Rate

Flow rate outside 2-5 gal/min/cu ft range?

Step 5: Review Regeneration Procedure (If Applicable)

Temperature within spec?

Potential Cause: High Temperature

Temperature > 140°F?

Potential Cause: Improper Regeneration

Regeneration performed?

Implement Corrective Actions
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Exhausted MB-150 Resin

Backwash for Separation

Cation Resin Layer (Bottom) Anion Resin Layer (Top)

Regenerate with Acid (e.g., HCl) Regenerate with Caustic (e.g., NaOH)

Rinse Cation Resin Rinse Anion Resin

Drain Water

Remix with Air

Regenerated MB-150 Resin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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